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Compound of Interest

Compound Name: 5-Benzimidazolecarboxylic acid

Cat. No.: B126983

The following guide provides essential safety and logistical information for the proper disposal
of 5-Benzimidazolecarboxylic acid. These procedures are designed for researchers,
scientists, and drug development professionals to ensure safe handling and regulatory
compliance in a laboratory setting. It is imperative to consult the specific Safety Data Sheet
(SDS) for 5-Benzimidazolecarboxylic acid and adhere to all local and institutional
regulations.

Hazard Profile and Safety Summary

5-Benzimidazolecarboxylic acid is classified as a hazardous substance.[1] Understanding its
specific hazards is the first step in safe handling and disposal.

o Skin Irritation: Causes skin irritation.[1]
» Eye Irritation: Causes serious eye irritation.[1]
e Respiratory Irritation: May cause respiratory irritation.[1]

Due to these hazards, 5-Benzimidazolecarboxylic acid must be managed as regulated
hazardous waste.[2][3][4] It should never be disposed of in the regular trash or down the
sanitary sewer.[2][3]

Key Chemical Data
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A summary of important quantitative and identifying information for 5-
Benzimidazolecarboxylic acid is provided below.

Property Value Source
CAS Number 15788-16-6

Molecular Formula CsHsN20:2 [1]
Molecular Weight 162.15 g/mol [1]
Melting Point >300 °C

GHS Hazard Codes H315, H319, H335 [1]

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the disposal of 5-
Benzimidazolecarboxylic acid from the point of generation to final collection.

Step 1: Don Appropriate Personal Protective Equipment
(PPE)

Before handling the chemical waste, ensure you are wearing the appropriate PPE to mitigate
exposure risks.[5]

e Gloves: Chemical-resistant gloves.
o Eye Protection: Safety goggles or a face shield.

o Respiratory Protection: A dust mask (such as a US N95 type) is required when handling the
solid form to avoid inhaling dust.[6]

o Lab Coat: A standard lab coat to protect from skin contact.

Step 2: Waste Segregation

Proper segregation at the point of generation is critical.[5]
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» Treat 5-Benzimidazolecarboxylic acid as a solid chemical waste.

¢ Do not mix it with other waste streams such as halogenated solvents, non-halogenated
solvents, or liquid waste.[3][7] Keep it in its own designated container.

Step 3: Prepare the Hazardous Waste Container

Select a container that is appropriate for solid chemical waste.

o Compatibility: The container must be compatible with the chemical. A high-density
polyethylene (HDPE) container is a suitable choice.[8]

o Condition: Ensure the container is in good condition, with no cracks or leaks, and has a
secure, tightly-fitting lid.[3]

o Capacity: Do not overfill the container. It is recommended to fill liquid waste containers to no
more than 75% capacity to allow for expansion.[8] For solid waste, ensure the lid can be
securely closed.

Step 4: Label the Waste Container

Properly labeling the waste container is a critical regulatory requirement.[2][3] The label must
be affixed as soon as the first particle of waste is added.[9]

o Use your institution's official "Hazardous Waste" tag.[2][3]

e The label must include the following information:

o

The words "Hazardous Waste".[2][3]

[¢]

The full chemical name: "5-Benzimidazolecarboxylic acid". Do not use abbreviations or
chemical formulas.[2][3]

[¢]

The quantity of the waste.

[¢]

Hazard pictograms indicating it is an irritant.[2]

o

The date of waste generation.[2]
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o Your name, department, and laboratory room number.[2]

Step 5: Store the Waste Container

Store the labeled waste container safely in your laboratory's designated Satellite Accumulation
Area (SAA) until it is ready for pickup.

e The container must be kept closed at all times, except when adding waste.[3][9]
o Store it away from incompatible materials.[3]

e Secondary containment is recommended to contain any potential leaks or spills.[9]

Step 6: Arrange for Disposal

Once the container is full or you no longer need to add to it, arrange for its collection.

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
hazardous waste pickup.[2][3]

» Follow their specific procedures for submitting a waste collection request.

e Do not transport hazardous waste across campus yourself; this must be done by trained
EHS personnel.[9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 5-Benzimidazolecarboxylic acid.
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Caption: Workflow for the proper disposal of 5-Benzimidazolecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b126983?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5-Benzimidazolecarboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Benzimidazolecarboxylic-acid
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.pfw.edu/sites/default/files/documents-2025/11/Hazardous-Waste-Disposal-Guidelines.pdf
https://www.benchchem.com/pdf/A_General_Guide_to_Laboratory_Chemical_Disposal_Procedures.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sial/242381
https://www.sigmaaldrich.com/SG/en/sds/aldrich/437166
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b126983#5-benzimidazolecarboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b126983#5-benzimidazolecarboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b126983#5-benzimidazolecarboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b126983#5-benzimidazolecarboxylic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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